Cas no 14093-97-1 (2-Phenyl-5-(2-furyl)-1,3,4-oxadiazole)

• Product Name: 2-Phenyl-5-(2-furyl)-1,3,4-oxadiazole
• CAS No: 14093-97-1
• MF: C₁₂H₈N₂O₂
• MW: 212.204122543335
• CID: 195880
• PubChem ID: 84193
• Update Time: 2025-06-06

2-Phenyl-5-(2-furyl)-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazole,2-(2-furanyl)-5-phenyl-
• 2-(2-furyl)-5-phenyl-1,3,4-oxadiazole
• 2-(furan-2-yl)-5-phenyl-1,3,4-oxadiazole
• 2-(2-Furanyl)-5-phenyl-1,3,4-oxadiazole
• HMS1394A04
• UNII-PY2SFS94CD
• DTXSID70161495
• Enamine_000004
• PY2SFS94CD
• MLS000048653
• NS00024573
• 14093-97-1
• 2-furyl-5-phenyl-1,3,4-oxadiazol
• SMR000059963
• AKOS001030214
• CHEMBL1337634
• 2-(furan-2-yl)-5-phenyl-[1,3,4]oxadiazole
• HMS2342N09
• 1,3,4-OXADIAZOLE, 2-(2-FURANYL)-5-PHENYL-
• Z50159919
• EINECS 237-942-9
• 2-Phenyl-5-(2-furyl)-1,3,4-oxadiazole

• Inchi： 1S/C12H8N2O2/c1-2-5-9(6-3-1)11-13-14-12(16-11)10-7-4-8-15-10/h1-8H
• InChI Key： RUMMFSKZAJIGOV-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CO2)=NN=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 212.05864
• Monoisotopic Mass: 212.058578
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.1
• XLogP3: 2.2

Experimental Properties

• Density: 1.233
• Boiling Point: 359.9°Cat760mmHg
• Flash Point: 174.3°C
• Refractive Index: 1.567
• PSA: 52.06

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 2-Phenyl-5-(2-furyl)-1,3,4-oxadiazole

Introduction to 1,3,4-Oxadiazole,2-(2-furanyl)-5-phenyl (CAS No. 14093-97-1) and Its Emerging Applications in Chemical Biology

The compound 1,3,4-Oxadiazole,2-(2-furanyl)-5-phenyl (CAS No. 14093-97-1) represents a fascinating class of heterocyclic molecules that have garnered significant attention in the field of chemical biology and pharmaceutical research. This oxadiazole derivative, characterized by its fused furanyl and phenyl rings, exhibits unique structural and functional properties that make it a promising candidate for various biological applications.

Oxadiazoles are a class of heterocyclic compounds containing a five-membered ring with two oxygen and two nitrogen atoms. The presence of these heteroatoms imparts remarkable electronic and steric properties to the molecule, making it an attractive scaffold for drug discovery. The specific substitution pattern in 1,3,4-Oxadiazole,2-(2-furanyl)-5-phenyl, particularly the furanyl group at the 2-position and the phenyl group at the 5-position, further enhances its potential by introducing additional interaction sites with biological targets.

Recent studies have highlighted the diverse pharmacological activities of oxadiazole derivatives. These compounds have been shown to exhibit antimicrobial, anti-inflammatory, and anticancer properties. The structural features of 1,3,4-Oxadiazole,2-(2-furanyl)-5-phenyl contribute to its ability to interact with biological macromolecules such as enzymes and receptors, thereby modulating their function. This has led to its investigation as a lead compound in the development of novel therapeutic agents.

In particular, the furanyl group in 1,3,4-Oxadiazole,2-(2-furanyl)-5-phenyl has been implicated in its ability to engage with biological targets in a manner that is both selective and potent. Furanyl moieties are known to participate in hydrogen bonding and π-stacking interactions, which can be crucial for binding affinity and specificity. The phenyl ring at the 5-position further extends the molecular surface for potential interactions with biological partners.

One of the most compelling aspects of 1,3,4-Oxadiazole,2-(2-furanyl)-5-phenyl is its potential as a scaffold for drug design. By leveraging its structural flexibility and functional diversity, researchers have been able to modify this compound to create derivatives with enhanced biological activity. For instance, modifications at the 2- or 5-positions can alter the electronic properties of the molecule, thereby fine-tuning its interaction with biological targets.

Recent advances in computational chemistry have also facilitated the study of 1,3,4-Oxadiazole,2-(2-furanyl)-5-phenyl by enabling high-throughput virtual screening and molecular docking studies. These computational approaches have allowed researchers to predict potential binding modes of this compound with various biological targets, providing valuable insights into its mechanism of action. Such studies have been instrumental in guiding experimental efforts aimed at developing novel therapeutics.

The synthesis of 1,3,4-Oxadiazole,2-(2-furanyl)-5-phenyl has been optimized through various methodologies to ensure high yield and purity. Traditional synthetic routes involve multi-step processes that require careful control of reaction conditions to avoid side products. However, recent innovations in synthetic chemistry have led to more efficient protocols that reduce reaction times and improve overall yields.

In conclusion,1,3,4-Oxadiazole,2(2-furanyl)-5-phenyl (CAS No. 14093-97-1) is a versatile heterocyclic compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features and functional properties make it an attractive scaffold for drug discovery, while recent advancements in computational chemistry and synthetic methodologies continue to enhance our understanding and utilization of this compound.